Cas no 1077-18-5 (1-Butanamine,N-(phenylmethylene)-)

1-Butanamine, N-(phenylmethylene)-, also known as N-Benzylidene-n-butylamine, is a Schiff base compound formed by the condensation of butylamine and benzaldehyde. This chemical is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its stable imine structure makes it a valuable precursor for further functionalization, including reduction to secondary amines or incorporation into heterocyclic frameworks. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its straightforward synthesis and versatility in synthetic applications make it a practical choice for researchers in fine chemical and industrial processes.
1-Butanamine,N-(phenylmethylene)- structure
1077-18-5 structure
Product Name:1-Butanamine,N-(phenylmethylene)-
CAS No:1077-18-5
MF:C11H15N
MW:161.243502855301
CID:194940
PubChem ID:296031
Update Time:2025-10-29

1-Butanamine,N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine,N-(phenylmethylene)-
    • N-BENZYLIDENE BUTYLAMINE
    • N-butyl-1-phenylmethanimine
    • 1-Butanamine,N-(phenylmethylene)
    • benzylidenebutylamine
    • Butylamine,N-benzylidene
    • Butylbenzylideneamine
    • N-benzylidenebutan-1-amine
    • N-benzylidene-n-butylamine
    • N-phenylmethylidene-1-butanamine
    • N-Butylbenzylideneamine
    • N-Benzyldene butylamine
    • 1-Benzylideneaminobutane
    • Butylamine, N-benzylidene-
    • N-Benzylidenebutane-1-amine
    • N-(Phenylmethylene)-1-butanamine
    • 1-Butanamine, N-(phenylmethylene)-
    • N-benzylidenebutanamine
    • N-butyl-1-phenyl-methanimine
    • SCHEMBL1323649
    • Benzylidenbutylamin
    • N-Benzylidenebutylamine
    • AKOS024332541
    • 1077-18-5
    • Benzylidene-butyl-amine
    • NSC-165808
    • N-[(E)-Phenylmethylidene]-1-butanamine
    • AS-82313
    • AKOS006283313
    • E77652
    • FT-0654889
    • (E)-butyl(phenylmethylidene)amine
    • (E)-N-benzylidenebutan-1-amine
    • A801748
    • NSC165808
    • DTXSID90304443
    • Benzylidene-(butylamine)
    • N-[Phenylmethylidene]-1-butanamine #
    • IADUISXJUXDNFB-ZRDIBKRKSA-N
    • DB-255663
    • Inchi: 1S/C11H15N/c1-2-3-9-12-10-11-7-5-4-6-8-11/h4-8,10H,2-3,9H2,1H3/b12-10+
    • InChI Key: IADUISXJUXDNFB-ZRDIBKRKSA-N
    • SMILES: N(=C/C1C=CC=CC=1)\CCCC

Computed Properties

  • Exact Mass: 161.12000
  • Monoisotopic Mass: 161.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.4A^2

Experimental Properties

  • Density: 0.87
  • Boiling Point: 244.2°Cat760mmHg
  • Flash Point: 93.1°C
  • Refractive Index: 1.491
  • PSA: 12.36000
  • LogP: 2.90560

1-Butanamine,N-(phenylmethylene)- Pricemore >>

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